2-[(4-methyl-2-pyrimidinyl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-methylpyrimidin-2-yl)sulfanyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H14N4OS2/c1-11-7-8-17-15(18-11)23-10-14(21)20-16-19-13(9-22-16)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,20,21)
• InChI Key: NPUHSXHGNHDDIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C16H14N4OS2
• Molecular Weight: 342.4 g/mol

Description

Thiazoles are a class of organic compounds that include a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. They are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of thiazole and pyrimidine derivatives has been a subject of interest in medicinal chemistry. Various methods have been developed, many of which involve cyclization processes or domino reactions.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The pyrimidine ring is also aromatic and planar.

Chemical Reactions Analysis

Thiazoles and pyrimidines can undergo various chemical reactions, including electrophilic and nucleophilic substitutions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. Pyrimidines are generally soluble in water and other polar solvents.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives, including the compound , have been studied for their potential as antioxidants . Antioxidants are crucial in protecting cells from oxidative stress, which can lead to chronic diseases such as cancer and heart disease. .

Antimicrobial and Antifungal Applications

Compounds with a thiazole moiety have been reported to exhibit antimicrobial and antifungal activities. .

Antiviral Properties

The thiazole ring is also associated with antiviral properties. .

Anti-inflammatory and Analgesic Effects

Thiazole compounds have been explored for their anti-inflammatory and analgesic effects. .

Antitumor and Cytotoxic Activity

Some thiazole derivatives have shown antitumor and cytotoxic activity, indicating potential use in cancer therapy. .

Neuroprotective Potential

The neuroprotective potential of thiazole derivatives is another area of interest. .

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be definitively identified. It is known that thiazole derivatives, which this compound is a part of, have been associated with diverse biological activities . They have been found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, and antineoplastic drugs .

Mode of Action

It is known that thiazole derivatives can interact with their targets in various ways, often leading to changes in cellular processes . For instance, some thiazole derivatives have been found to inhibit the growth of certain types of cancer cells .

Biochemical Pathways

The compound may affect various biochemical pathways. Thiazole derivatives have been found to be involved in a wide range of biological processes, including tumor growth, angiogenesis, cell adhesion, migration, and invasion, as well as resistance to anticancer drugs . .

Pharmacokinetics

Thiazole derivatives are generally known for their good bioavailability . The compound’s pharmacokinetic properties would significantly impact its bioavailability and therapeutic efficacy.

Result of Action

It is known that thiazole derivatives can have potent effects on various types of cells, including cancer cells . For instance, some thiazole derivatives have been found to inhibit the growth of certain types of cancer cells .

Safety and Hazards

The safety and hazards associated with thiazole and pyrimidine derivatives can vary widely depending on their specific structures and functional groups. Some derivatives are used as drugs due to their beneficial effects, but they can also have side effects.

Future Directions

Given the diverse biological activities of thiazole and pyrimidine derivatives, there is ongoing interest in the development of new compounds related to these scaffolds. Future research will likely continue to explore the design and synthesis of new derivatives, as well as their biological evaluation.